(4E)-5-(4-fluorophenyl)-4-[hydroxy(thiophen-2-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione (4E)-5-(4-fluorophenyl)-4-[hydroxy(thiophen-2-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione
Brand Name: Vulcanchem
CAS No.:
VCID: VC20186960
InChI: InChI=1S/C23H15FN2O3S2/c1-12-4-9-15-17(11-12)31-23(25-15)26-19(13-5-7-14(24)8-6-13)18(21(28)22(26)29)20(27)16-3-2-10-30-16/h2-11,19,28H,1H3
SMILES:
Molecular Formula: C23H15FN2O3S2
Molecular Weight: 450.5 g/mol

(4E)-5-(4-fluorophenyl)-4-[hydroxy(thiophen-2-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione

CAS No.:

Cat. No.: VC20186960

Molecular Formula: C23H15FN2O3S2

Molecular Weight: 450.5 g/mol

* For research use only. Not for human or veterinary use.

(4E)-5-(4-fluorophenyl)-4-[hydroxy(thiophen-2-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione -

Specification

Molecular Formula C23H15FN2O3S2
Molecular Weight 450.5 g/mol
IUPAC Name 2-(4-fluorophenyl)-4-hydroxy-1-(6-methyl-1,3-benzothiazol-2-yl)-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one
Standard InChI InChI=1S/C23H15FN2O3S2/c1-12-4-9-15-17(11-12)31-23(25-15)26-19(13-5-7-14(24)8-6-13)18(21(28)22(26)29)20(27)16-3-2-10-30-16/h2-11,19,28H,1H3
Standard InChI Key WNXCFQRAKHJHOY-UHFFFAOYSA-N
Canonical SMILES CC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC=C(C=C5)F

Introduction

(4E)-5-(4-fluorophenyl)-4-[hydroxy(thiophen-2-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione is a complex organic molecule belonging to the class of pyrrolidine derivatives. It features a pyrrolidine core with two carbonyl groups, a hydroxy(thiophen-2-yl)methylidene moiety, and substituents such as a 4-fluorophenyl group and a 6-methyl-1,3-benzothiazol-2-yl group. This compound has garnered attention due to its potential applications in medicinal chemistry and biological research, particularly for its antimicrobial and anti-inflammatory properties.

Synthesis

The synthesis of (4E)-5-(4-fluorophenyl)-4-[hydroxy(thiophen-2-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione typically involves multi-step organic reactions. Common approaches include condensation reactions and the use of appropriate starting materials to form the pyrrolidine core and attach the necessary substituents.

Biological Activities

Research indicates that compounds with similar structures exhibit a range of biological activities, including antimicrobial and anti-inflammatory effects. The presence of both fluorine and thiophene enhances its reactivity and potential binding affinity in biological systems, making it a valuable candidate for further research and development in medicinal chemistry.

Spectroscopic and Analytical Data

Spectroscopic data, such as NMR and mass spectrometry, are crucial for confirming the identity and purity of the synthesized compound. These techniques provide detailed information about the molecular structure and help in understanding its chemical properties.

Potential Applications

The compound has potential applications in several fields, including medicinal chemistry and biological research. Its unique combination of functional groups and structural features confer distinct chemical and biological properties, making it suitable for further derivatization or incorporation into more complex molecular frameworks.

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